Cas no 339292-22-7 (Cyclopropanecarboxylic acid, 2-ethynyl-2-methyl- (9CI);)

• Product Name: Cyclopropanecarboxylic acid, 2-ethynyl-2-methyl- (9CI)
• CAS No: 339292-22-7
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 918575
• PubChem ID: 12661243
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2-ethynyl-2-methyl- (9CI); Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-ethynyl-2-methyl- (9CI)
• 2-methyl-2-ethynylcyclopropanecarboxylic acid
• AKOS006379479
• CYCLOPROPANECARBOXYLIC ACID, 2-ETHYNYL-2-METHYL-
• DB-286706
• 339292-22-7
• Cyclopropanecarboxylic acid, 2-ethynyl-2-methyl- (9CI);

• Inchi： 1S/C7H8O2/c1-3-7(2)4-5(7)6(8)9/h1,5H,4H2,2H3,(H,8,9)
• InChI Key： PHARDBGZRSOTDQ-UHFFFAOYSA-N
• SMILES： OC(C1CC1(C#C)C)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų